Cas no 101077-07-0 (2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate)

2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate structure
101077-07-0 structure
Product name:2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate
CAS No:101077-07-0
MF:C11H17NO4
MW:227.2569835186
CID:1127584

2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • N-Bicyclo(3.1.0)hex-2-ylcyclopropylamine oxalate
    • n-cyclopropylbicyclo[3.1.0]hexan-2-amine ethanedioate
    • CYCLOPROPYLAMINE, N-BICYCLO(3.1.0)HEX-2-YL-, OXALATE
    • AC1L1OF5
    • AC1Q2297
    • LS-58816
    • 4-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium
    • 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium,2-hydroxy-2-oxoacetate
    • 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium
    • 2-hydroxy-2-oxoacetate
    • Bicyclo[3.1.0]hexan-2-amine, N-cyclopropyl-, ethanedioate (1:1)
    • 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate
    • Inchi: 1S/C9H15N.C2H2O4/c1-4-9(8-5-6(1)8)10-7-2-3-7;3-1(4)2(5)6/h6-10H,1-5H2;(H,3,4)(H,5,6)
    • InChI Key: CXWVDIRIRVSRFZ-UHFFFAOYSA-N
    • SMILES: C(=O)(O)C(=O)O.N(C1CC1)C1CCC2CC12

Computed Properties

  • Exact Mass: 227.11581
  • Monoisotopic Mass: 227.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94A^2

Experimental Properties

  • Boiling Point: 199.4°C at 760 mmHg
  • Flash Point: 65.2°C
  • PSA: 94.04
  • LogP: 1.08340

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